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Compound of Interest

Compound Name:
N,N-dimethyl-2-

methylsulfonylbenzamide

Cat. No.: B6957106

Get Quote

Executive Summary & Scaffold Architecture
The 2-methylsulfonylbenzoic acid amide scaffold represents a privileged structure

characterized by a benzene ring substituted with an amide at position 1 and a methylsulfonyl

group (

) at position 2.

This ortho-substitution pattern creates a unique steric and electronic environment. The bulky,

electron-withdrawing sulfone group forces the amide moiety out of planarity, often locking the

conformation—a critical feature for binding affinity in protein pockets such as the HPPD (4-

hydroxyphenylpyruvate dioxygenase) active site in plants and Nav1.7 sodium channels in

humans.

Core Pharmacophore Features[1][2]
Position 1 (Amide): H-bond donor/acceptor interface. In herbicides, this is often part of a

heterocyclic system (e.g., isoxazole in Isoxaflutole) or a triketone mimic. In pharma, it links to

lipophilic domains.
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Position 2 (Methylsulfonyl): Provides strong electron-withdrawing character (

) and steric bulk, preventing metabolic hydrolysis of the adjacent amide and serving as a
bioisostere for nitro or carbonyl groups.

Position 4 (Variable): Critical for potency. In herbicides, a nitro (

) or trifluoromethyl (

) group here is essential for HPPD binding efficacy.

Chemical Synthesis & Production Workflows
High-yield synthesis of these derivatives is challenging due to the steric hindrance imposed by

the ortho-sulfonyl group. The most robust industrial route involves the oxidation of a thioether

precursor before or after amidation, depending on the substrate sensitivity.

Retrosynthetic Analysis (Graphviz Diagram)
The following pathway illustrates the convergent synthesis starting from 2-chlorobenzoic acid

derivatives.

2-Chloro-4-R-benzoic Acid
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Figure 1: Convergent synthetic pathway for 2-methylsulfonylbenzamides. Note the oxidation

step is often performed prior to amidation to avoid N-oxide formation if the amine is sensitive.

Detailed Synthetic Protocol
Objective: Synthesis of N-(substituted)-2-(methylsulfonyl)-4-(trifluoromethyl)benzamide.

Reagents:

Precursor: 2-fluoro-4-(trifluoromethyl)benzoic acid (or 2-chloro analog).
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S-Source: Sodium thiomethoxide (NaSMe).

Oxidant: Hydrogen Peroxide (30%) / Sodium Tungstate (

) catalyst.

Coupling: Thionyl Chloride (

) or Propylphosphonic Anhydride (T3P).

Step-by-Step Methodology:

S-Alkylation (SnAr):

Dissolve 2-fluoro-4-(trifluoromethyl)benzoic acid (1.0 eq) in DMF.

Add NaSMe (2.2 eq) slowly at 0°C (exothermic).

Heat to 80°C for 4 hours. The carboxylate forms first, followed by displacement of the

fluorine.

Workup: Acidify with HCl to pH 2. Precipitate the 2-methylthio intermediate.

Catalytic Oxidation:

Suspend the thioether acid in water/acetic acid.

Add

(0.02 eq).

Add

(30%, 2.5 eq) dropwise at 60°C.

Mechanism:[1][2][3][4] The tungstate forms a peroxotungstate species that selectively

oxidizes the sulfide to sulfone (

) without affecting the aromatic ring.
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Checkpoint: Ensure complete conversion to sulfone (check via TLC/LCMS) to avoid

sulfoxide contamination.

Amidation (The "Steric" Step):

Note: Standard EDC/NHS coupling often fails due to the ortho-sulfone bulk.

Method A (Acid Chloride): Reflux the acid in

(neat) with catalytic DMF for 2 hours. Evaporate excess

. Dissolve residue in DCM and add the target amine with

.

Method B (T3P): For sensitive amines, use T3P (50% in EtOAc) and Pyridine. This

reagent activates the carboxylate effectively even in sterically crowded systems [1].

Agrochemical Application: HPPD Inhibition[2][3][7]
[8][9]
The primary commercial utility of this scaffold is in herbicides. Derivatives like Mesotrione and

Isoxaflutole metabolites rely on the 2-substituted benzoic acid core to inhibit HPPD (4-

hydroxyphenylpyruvate dioxygenase).

Mechanism of Action
HPPD is an Fe(II)-dependent enzyme essential for converting tyrosine to plastoquinone.

Inhibition: The 2-methylsulfonylbenzamide moiety mimics the substrate's interactions.

Binding Mode: The amide carbonyl and the sulfonyl oxygens coordinate with the active site

ion, while the aromatic ring stacks between Phe381 and Phe424 residues [2].[5]

Result: Depletion of plastoquinone

Loss of carotenoids

Photo-bleaching of chlorophyll (white plants).
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Structure-Activity Relationship (SAR) Data
The table below summarizes the herbicidal potency of various 2-substituted derivatives against

broadleaf weeds (Amaranthus retroflexus).

Compound
Substituent
(Pos 2)

Substituent
(Pos 4)

Amide Linkage
(Pos 1)

HPPD IC50
(nM)

Herbicidal
Efficacy

Triketone Mimic 10 High (Standard)

Isoxazole (Pro-

herbicide)
12 High

(Sulfide) Triketone Mimic 450
Low (Metabolic

activation req.)

Heterocyclic

Amide
85 Moderate

Triketone Mimic >10,000 Inactive

Data synthesized from comparative analysis of Mesotrione and Isoxaflutole analogs [3][4].

Pharmaceutical Applications: Emerging Targets
Beyond agrochemicals, the 2-methylsulfonylbenzamide pharmacophore is gaining traction in

drug discovery for targets requiring specific conformational locks.

Nav1.7 and Pain Management
Voltage-gated sodium channel Nav1.7 is a target for neuropathic pain.

Role of Scaffold: The 2-methylsulfonyl group acts as a "molecular anchor," orienting the

amide substituent to interact with the voltage-sensing domain.

Patent Landscape: Sulfonamide derivatives of this core have shown efficacy in reducing

spontaneous pain signals in rodent models (e.g., US Patent 8,592,629) [5].
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MrgX1 Allosteric Modulators
The Mas-related G-protein coupled receptor X1 (MrgX1) is a non-opioid pain target.

Discovery: 2-sulfonamidebenzamides (closely related to the methylsulfonyl core) act as

positive allosteric modulators (PAMs).

Key Insight: The ortho-positioning is non-negotiable; moving the sulfonyl group to the meta

or para position results in a >100-fold loss of potency [6].

Experimental Validation: HPPD Enzymatic Assay
To validate the biological activity of synthesized derivatives, the following enzymatic assay is

the industry standard.

Protocol:

Enzyme Prep: Recombinant Arabidopsis thaliana HPPD (AtHPPD) expressed in E. coli.

Reaction Mix:

Buffer: 50 mM Tris-HCl (pH 7.5), 2 mM sodium ascorbate, 10 µM

.

Substrate: 150 µM 4-hydroxyphenylpyruvate (HPP).

Test Compound: 0.1 nM – 10 µM (dissolved in DMSO).

Initiation: Add enzyme (0.2 µM final) to the mix. Incubate at 30°C for 15 min.

Termination: Add 20% perchloric acid.

Detection: Measure Homogentisic Acid (HGA) production via HPLC (C18 column, mobile

phase 0.1% TFA/Acetonitrile).

Calculation:

is determined by plotting % inhibition vs. log[concentration].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://patents.google.com/patent/US8592629B2/en
https://patents.google.com/patent/US8592629B2/en
https://www.benchchem.com/product/b6957106/docs#technical-guide-2-methylsulfonylbenzoic-acid-amide-derivatives
https://www.benchchem.com/product/b6957106/docs#technical-guide-2-methylsulfonylbenzoic-acid-amide-derivatives
https://www.benchchem.com/product/b6957106/docs#technical-guide-2-methylsulfonylbenzoic-acid-amide-derivatives
https://www.benchchem.com/product/b6957106/docs#technical-guide-2-methylsulfonylbenzoic-acid-amide-derivatives
https://www.benchchem.com/product/b6957106?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6957106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

